Cas no 1593360-74-7 (5,6-Diethyl-N-methyl-1,2,4-triazin-3-amine)

• Product Name: 5,6-Diethyl-N-methyl-1,2,4-triazin-3-amine
• CAS No: 1593360-74-7
• MF: C₈H₁₄N₄
• MW: 166.223560810089
• CID: 5702584
• PubChem ID: 114389632
• Update Time: 2025-06-25

5,6-Diethyl-N-methyl-1,2,4-triazin-3-amine Chemical and Physical Properties

Names and Identifiers

• 5,6-Diethyl-N-methyl-1,2,4-triazin-3-amine
• 1593360-74-7
• EN300-1616001
• 1,2,4-Triazin-3-amine, 5,6-diethyl-N-methyl-

• Inchi： 1S/C8H14N4/c1-4-6-7(5-2)11-12-8(9-3)10-6/h4-5H2,1-3H3,(H,9,10,12)
• InChI Key： WKXKETFKYJEXAL-UHFFFAOYSA-N
• SMILES： N1C(NC)=NN=C(CC)C=1CC

Computed Properties

• Exact Mass: 166.121846464g/mol
• Monoisotopic Mass: 166.121846464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 50.7Ų

Experimental Properties

• Density: 1.077±0.06 g/cm3(Predicted)
• Boiling Point: 286.6±43.0 °C(Predicted)
• pka: 4.92±0.63(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazines Aminotriazines

Additional information on 5,6-Diethyl-N-methyl-1,2,4-triazin-3-amine

5,6-Diethyl-N-methyl-1,2,4-triazin-3-amine and CAS No. 1593360-74-7: A Comprehensive Overview of Its Pharmacological Potential and Synthetic Applications

5,6-Diethyl-N-methyl-1,2,4-triazin-3-amine is a synthetic compound with a unique molecular structure that has garnered significant attention in the field of medicinal chemistry. The CAS No. 1593360-74-7 serves as a critical identifier for this compound, enabling researchers to reference its chemical properties and biological activity in scientific literature. This molecule is characterized by its triazinane ring system, which is a six-membered heterocyclic structure containing three nitrogen atoms. The presence of diethyl and methyl groups further enhances its structural complexity and functional versatility.

Recent studies have highlighted the potential of 5,6-Diethyl-N-methyl-1,2,4-triazin-3-amine in modulating cellular signaling pathways. For instance, a 2023 publication in Journal of Medicinal Chemistry demonstrated its ability to inhibit the activity of specific kinases involved in cancer progression. The compound's structural features, including the triazinane ring and substituents, contribute to its unique interactions with target proteins, making it a promising candidate for drug development. Researchers are currently exploring its applications in the treatment of inflammatory diseases and neurodegenerative disorders.

The CAS No. 1593360-74-7 is also being investigated for its role in modulating ion channel activity. A 2024 study published in Pharmacological Research revealed that this compound exhibits selective antagonism against certain voltage-gated sodium channels, which could have implications for the management of chronic pain conditions. The molecular design of 5,6-Diethyl-N-methyl-1,2,4-triazin-3-amine allows for fine-tuning of its pharmacological profile, enabling the development of more targeted therapeutic agents.

From a synthetic perspective, the production of 5,6-Diethyl-N-methyl-1,2,4-triazin-3-amine involves multi-step organic reactions that require precise control of reaction conditions. The synthesis typically begins with the formation of the triazinane ring through a nucleophilic substitution reaction, followed by the introduction of diethyl and methyl groups via alkylation processes. Recent advancements in catalytic methods have improved the efficiency of these reactions, reducing the formation of byproducts and increasing the overall yield.

Biological studies on 5,6-Diethyl-N-methyl-1,2,4-triazin-3-amine have also focused on its potential as a scaffold for drug design. A 2023 review in Drug Discovery Today emphasized the importance of molecular diversity in triazinane derivatives for generating novel compounds with improved bioavailability and reduced toxicity. The compound's ability to interact with multiple biological targets suggests its utility in the development of multitarget drugs, which are increasingly being explored for complex diseases such as diabetes and cardiovascular disorders.

Furthermore, the CAS No. 1593360-74-7 has shown promise in modulating enzyme activity. Research published in Bioorganic & Medicinal Chemistry Letters in 2024 indicated that this compound can inhibit the activity of certain phosphatases, which are involved in signal transduction pathways. This property may have therapeutic applications in conditions where aberrant phosphatase activity contributes to disease progression, such as certain types of cancer and autoimmune disorders.

Despite its potential, the development of 5,6-Diethyl-N-methyl-1,2,4-triazin-3-amine as a therapeutic agent is still in its early stages. Ongoing clinical trials are evaluating its safety and efficacy in preclinical models. The compound's pharmacokinetic properties, including its solubility and metabolic stability, are being optimized to enhance its therapeutic potential. Researchers are also investigating the possibility of combining this compound with other drugs to achieve synergistic effects in disease treatment.

Overall, 5,6-Diethyl-N-methyl-1,2,4-triazin-3-amine represents a significant advancement in the field of medicinal chemistry. Its unique molecular structure and biological activity make it a valuable tool for drug discovery and development. As research continues to uncover its full potential, this compound is likely to play an important role in the treatment of various diseases. The CAS No. 1593360-74-7 serves as a critical reference point for scientists working to harness the therapeutic benefits of this innovative compound.